Cas no 922019-08-7 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide)

• Product name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 922019-08-7
• MF: C₁₉H₁₃N₃O₆
• MW: 379.323024511337
• CID: 6163370
• PubChem ID: 41179027

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)-7-methoxybenzofuran-2-carboxamide
• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-7-methoxy-1-benzofuran-2-carboxamide
• 922019-08-7
• F2307-0187
• AKOS024638377
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C19H13N3O6/c1-24-13-4-2-3-10-7-15(27-16(10)13)17(23)20-19-22-21-18(28-19)11-5-6-12-14(8-11)26-9-25-12/h2-8H,9H2,1H3,(H,20,22,23)
• InChI Key： XATCTFHNWMTWMZ-UHFFFAOYSA-N
• SMILES： O1C(C(NC2=NN=C(C3C=CC4=C(C=3)OCO4)O2)=O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 379.08043514g/mol
• Monoisotopic Mass: 379.08043514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 922019-08-7)

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 922019-08-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide is characterized by the presence of several key functional groups, including a benzofuran moiety, an oxadiazole ring, and a methoxy substituent. These structural elements contribute to its potential pharmacological effects by interacting with various biological targets. The benzodioxol ring, in particular, is known for its presence in many bioactive natural products and synthetic compounds, often contributing to their binding affinity and metabolic stability.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in drug discovery. The oxadiazole ring in N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-7-methoxy-1-benzofuran-2-carboxamide is a critical component that imparts unique electronic and steric properties to the molecule. This structural feature has been shown to enhance the compound's ability to interact with biological macromolecules such as enzymes and receptors. Moreover, the methoxy group provides additional opportunities for fine-tuning the pharmacokinetic profile of the compound.

In vitro studies have demonstrated that N-5-(2H-1,3-benzodioxol-5-ylyl)-1,3,4 oxadiazol - 2 - yl - 7 - methoxy - 1 - benzofuran - 2 - carboxamide exhibits notable activity against several targets relevant to human health. For instance, preliminary research suggests that this compound may possess inhibitory effects on enzymes involved in inflammation and pain signaling. The benzodioxol moiety is particularly interesting in this context, as it has been implicated in the activity of several known anti-inflammatory agents.

The synthesis of N - 5 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 , 3 , 4 - oxadiazol - 2 - yl - 7 - methoxy - 1 - benzofuran - 2 - carboxamide represents a significant challenge due to its complex architecture. However, recent methodological improvements in organic synthesis have made it more feasible to construct such intricate molecules with high yield and purity. These advancements have enabled researchers to explore the full potential of this compound as a lead structure for drug development.

The pharmacological profile of N - 5 - ( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 1 , 3 , 4 oxadiazol